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Get Quote

Abstract
This application note provides a rigorous technical framework for the handling, storage, and

stability validation of Osanetant (SR142801) hydrate powder. As a potent, non-peptide

Neurokinin-3 (NK3) receptor antagonist, Osanetant requires strict environmental controls to

prevent hydrolytic degradation and pseudopolymorphic transitions. This guide defines the

critical parameters for maintaining compound integrity at -20°C, detailing the mechanistic

rationale behind cold-chain protocols and offering a self-validating Quality Control (QC)

workflow.

Introduction
Osanetant (SR142801) is a piperidine-based small molecule utilized in neurobiology to

interrogate the tachykinin NK3 receptor signaling pathway.[1] While chemically robust relative

to peptide antagonists, the presence of an N-methylacetamide side chain and a benzoyl moiety

renders the molecule susceptible to amide hydrolysis and oxidative stress under suboptimal

storage conditions.

The "hydrate" designation implies the inclusion of water molecules within the crystal lattice.

This structural water is critical for thermodynamic stability but introduces a paradox: the
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compound is stable with its lattice water but highly susceptible to excess environmental

moisture (hygroscopicity), which can catalyze chemical degradation. Therefore, storage at

-20°C is not merely about temperature suppression; it is about arresting the kinetics of

hydrolysis and preventing moisture-driven phase changes.

Physicochemical Profile
Property Specification

Compound Name Osanetant (SR142801)

CAS Number 160492-56-8 (base); 173050-51-6 (HCl salt)

Molecular Formula C₃₅H₄₁Cl₂N₃O₂

Molecular Weight ~606.6 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO (>2 mg/mL), Ethanol; Poorly

soluble in water

Hygroscopicity Moderate; prone to deliquescence at high RH

Critical Motifs
Piperidine ring, N-methylacetamide, Benzoyl

group

Storage Protocol: The -20°C Cold Chain
Rationale: The Arrhenius equation dictates that reaction rates (e.g., hydrolysis) roughly double

for every 10°C increase. Storage at -20°C reduces degradation rates by ~16-fold compared to

room temperature.

Primary Storage Conditions
Temperature: Maintain strictly at -20°C ± 5°C. Avoid "frost-free" freezers that cycle

temperature to melt ice, as these thermal fluctuations can induce microscopic moisture

migration within the vial.

Container: Use amber glass vials (Type I borosilicate) with Teflon-lined screw caps. The

amber glass protects against photodegradation, while Teflon prevents plasticizer leaching
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and ensures a gas-tight seal.

Desiccation: Store the primary vial inside a secondary container (e.g., a sealed Falcon tube

or jar) containing active silica gel or molecular sieve packets. This creates a "micro-

environment" of near-zero humidity.

The "Equilibration Rule" (Critical)
NEVER open a -20°C vial immediately upon removal from the freezer.

Mechanism: Cold surfaces condense atmospheric moisture instantly. If the vial is opened

while cold, water vapor will condense onto the hygroscopic powder.

Protocol: Allow the sealed vial to equilibrate to room temperature (20-25°C) for at least 60

minutes inside a desiccator before opening.

Handling and Reconstitution
Rationale: Osanetant is hydrophobic. Improper solvent choice or sequence can lead to

"crashing out" or incomplete solubilization, affecting biological assay reproducibility.

Weighing and Solubilization
Environment: Weigh in a low-humidity environment (<50% RH) if possible.

Solvent Selection:

Preferred: Dimethyl sulfoxide (DMSO) or Ethanol.

Avoid: Direct dissolution in aqueous buffers (PBS, media).

Stock Preparation:

Dissolve powder in 100% DMSO to create a high-concentration stock (e.g., 10-50 mM).

Vortex for 30 seconds. If particulates persist, sonicate for 5 minutes at <30°C.

Aliquot immediately. Do not store the bulk stock in one tube. Divide into single-use aliquots

(e.g., 20-50 µL) to avoid freeze-thaw cycles.
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Freeze-Thaw Stability
Repeated freezing and thawing of DMSO stock solutions causes condensation and potential

precipitation.

Limit: Maximum 1 freeze-thaw cycle recommended.

Storage of Solubilized Stock: Stable at -20°C for up to 1 month; -80°C for up to 6 months.

Stability Validation & Quality Control
Rationale: Visual inspection is insufficient. Chemical degradation (hydrolysis) often produces

colorless byproducts that are inactive.

Degradation Pathways
The primary risk is Amide Hydrolysis, where the N-methylacetamide group is cleaved.

Reaction: R-CON(CH₃)-R' + H₂O → R-COOH + HN(CH₃)-R'

Trigger: Presence of water + acidic/basic impurities + heat.

QC Decision Tree (Graphviz)
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Caption: Figure 1. Self-validating Quality Control workflow for Osanetant hydrate. Critical

checkpoints prevent the use of degraded material in sensitive biological assays.

Validated HPLC Method (Proposed)
To verify stability, use the following Reverse-Phase HPLC conditions:

Column: C18 Analytical Column (e.g., 5 µm, 4.6 x 150 mm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 220 nm (amide bond) and 254 nm (aromatic rings).

Acceptance Criteria: Single peak >98% area under the curve (AUC). New peaks appearing

at lower retention times usually indicate hydrolysis products (more polar).

Troubleshooting Guide
Observation Probable Cause Corrective Action

Powder Clumping/Caking
Moisture ingress

(Hygroscopicity).

Discard if precise weighing is

impossible. Ensure desiccant

is active in secondary storage.

Yellow Discoloration
Oxidation of impurities or

piperidine ring.

Check purity via HPLC. If

<95%, discard.

Precipitation in Media
"Crashing out" due to low

solubility.

Dilute DMSO stock slowly into

vortexing media. Keep final

DMSO concentration <0.1% to

1%.

Loss of Biological Activity Hydrolysis of amide bond.[2][3]

Verify storage history.[3]

Ensure vial was not left at RT

>24h.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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